Cas no 1804345-87-6 (2-(Fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804345-87-6
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4834700
• Update Time: 2025-06-14

2-(Fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H7F4NO4/c10-2-5-4(1-7(15)16)8(17)6(3-14-5)18-9(11,12)13/h3H,1-2H2,(H,14,17)(H,15,16)
• InChI Key： QTKHMVFSJHXTCL-UHFFFAOYSA-N
• SMILES： FCC1=C(C(C(=CN1)OC(F)(F)F)=O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6

Additional information on 2-(Fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 2-(Fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804345-87-6)

2-(Fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804345-87-6) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of functional groups, including a fluoromethyl moiety, a hydroxy group, and a trifluoromethoxy substituent, which contribute to its distinct chemical properties. Researchers are increasingly interested in this molecule due to its structural versatility and potential bioactivity, particularly in drug discovery and material science.

The growing demand for fluorinated compounds in modern chemistry has placed 2-(Fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid at the forefront of innovation. Fluorine atoms are known to enhance metabolic stability, bioavailability, and binding affinity in drug molecules, making this compound a valuable candidate for medicinal chemistry. Recent studies highlight its relevance in addressing challenges such as drug resistance and targeted therapy, which are hot topics in the pharmaceutical industry. Additionally, its trifluoromethoxy group is often associated with improved lipophilicity, a critical factor in CNS drug development.

From a synthetic perspective, the preparation of CAS No. 1804345-87-6 involves multi-step organic transformations, including fluorination and pyridine ring functionalization. Advanced techniques like flow chemistry and catalysis are being explored to optimize its production, aligning with the industry's shift toward sustainable and efficient methodologies. Environmental concerns and regulatory pressures have also spurred interest in greener synthesis routes for such high-value intermediates.

In agrochemical applications, 2-(Fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid demonstrates promise as a building block for novel pesticides and herbicides. The trifluoromethoxy group, in particular, is known to enhance the biological activity of agrochemicals, offering solutions for crop protection against evolving pest resistance. This aligns with global trends toward sustainable agriculture and precision farming, where efficient and eco-friendly solutions are paramount.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and accurate structural confirmation. Quality control is critical, especially for pharmaceutical-grade materials, where impurities can significantly impact efficacy and safety. The compound's stability under various conditions is also a subject of ongoing research, addressing questions about its storage and handling in industrial settings.

Market trends indicate rising interest in fluorinated pyridines, driven by their applications in biopharmaceuticals and advanced materials. Investors and researchers alike are keen to explore the commercial potential of CAS No. 1804345-87-6, particularly in niche markets requiring specialized chemical entities. Patent filings and academic publications related to this compound have seen a steady increase, reflecting its growing importance in scientific and industrial circles.

In conclusion, 2-(Fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid represents a compelling case study in the intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with the demand for innovative fluorinated compounds, position it as a key player in future scientific advancements. As research continues to uncover its full potential, this compound is likely to remain a focal point in both academic and industrial discourse.